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For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearyltrimethylammonium salts, a class of quaternary ammonium compounds (QACs), are

cationic surfactants widely utilized across various industries, including cosmetics, drug delivery,

and material science.[1][2][3] These amphiphilic molecules consist of a long hydrophobic

stearyl (C18) alkyl chain and a hydrophilic quaternary ammonium head group. The most

common salts are Stearyltrimethylammonium Chloride (STAC) and

Stearyltrimethylammonium Bromide (STAB), which exhibit excellent emulsifying, anti-static,

conditioning, and antimicrobial properties.[1][4] This guide provides an in-depth overview of

their core physical and chemical properties, experimental determination protocols, and

functional characteristics relevant to research and development.

Core Physical and Chemical Properties
The properties of Stearyltrimethylammonium (STMA) salts are primarily defined by their long

alkyl chain and the nature of their counter-ion (Chloride or Bromide). Quantitative data for these

compounds are summarized in Table 1 for easy comparison.

Table 1: Physical and Chemical Properties of Stearyltrimethylammonium Salts
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Property
Stearyltrimethylammonium
Chloride (STAC)

Stearyltrimethylammonium
Bromide (STAB)

Synonyms
Octadecyltrimethylammonium

chloride, STAC[5]

Octadecyltrimethylammonium

bromide, STAB[1]

CAS Number 112-03-8[5][6] 1120-02-1[7][8]

Molecular Formula C₂₁H₄₆ClN[6][9] C₂₁H₄₆BrN[7][8]

Molecular Weight 348.06 g/mol [6][9] 392.50 g/mol [7][10]

Appearance Almost white powder[4][9]
White to off-white powder,

crystals, or chunks[1][2][7]

Melting Point 80°C[9] ~250°C (decomposes)[1][7][8]

Boiling Point 249°C[9] Not available

Density 0.91 g/cm³ (at 20°C)[9] Not available

Water Solubility
Soluble (1.759 mg/L at 25°C)

[9]
Soluble[7][8]

HLB Value 15.7[9] 15.8[7]

Surface Tension
34 x 10⁻³ N/m (0.1% solution)

[9]

Not explicitly found, but

behavior is similar to other

cationic surfactants

Stability
Good chemical stability; heat

and light resistant[4][7]
Stable, but hygroscopic[7]

Reactivity
Incompatible with strong

oxidizing agents[7]

Incompatible with strong

oxidizing agents[7]

Surfactant Behavior and Micellization
A key characteristic of STMA salts is their ability to self-assemble into micelles in solution

above a certain concentration, known as the Critical Micelle Concentration (CMC).[11] Below

the CMC, surfactant molecules exist primarily as monomers, which preferentially adsorb at

interfaces, leading to a significant reduction in surface tension.[11] Once the interface is
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saturated, any additional surfactant molecules aggregate to form micelles, with the hydrophobic

stearyl tails forming the core and the hydrophilic trimethylammonium heads forming the outer

shell.[11][12] After reaching the CMC, properties like surface tension and conductivity change

much more slowly with increasing surfactant concentration.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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